Cas no 162090-86-0 (3-Chloro-benzo[b]thiophene-2-carboxylic acid (4-acetylamino-phenyl)-amide)

• Product Name: 3-Chloro-benzo[b]thiophene-2-carboxylic acid (4-acetylamino-phenyl)-amide
• CAS No: 162090-86-0
• MF: C₁₇H₁₃ClN₂O₂S
• MW: 344.815321683884
• CID: 3070671
• PubChem ID: 711967
• Update Time: 2025-04-21

3-Chloro-benzo[b]thiophene-2-carboxylic acid (4-acetylamino-phenyl)-amide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-benzo[b]thiophene-2-carboxylic acid (4-acetylamino-phenyl)-amide
• SR-01000459116
• SR-01000459116-1
• AG-690/13703239
• CHEMBL3105505
• AKOS000569941
• N-[4-(acetylamino)phenyl]-3-chloro-1-benzothiophene-2-carboxamide
• STK037631
• N-(4-Acetamidophenyl)-3-chlorobenzo[b]thiophene-2-carboxamide
• EU-0041194
• 162090-86-0
• 3-CHLORO-N-(4-ACETAMIDOPHENYL)-1-BENZOTHIOPHENE-2-CARBOXAMIDE

• MDL： MFCD01818694
• Inchi： 1S/C17H13ClN2O2S/c1-10(21)19-11-6-8-12(9-7-11)20-17(22)16-15(18)13-4-2-3-5-14(13)23-16/h2-9H,1H3,(H,19,21)(H,20,22)
• InChI Key： GMKXAECWEHSRLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NC2C=CC(=CC=2)NC(C)=O)=O)SC2C=CC=CC=21

Computed Properties

• Exact Mass: 344.0386265Da
• Monoisotopic Mass: 344.0386265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.4Ų